4-Benzyloxy-2-iodo-1-methylbenzene

• IUPAC Name: 2-iodo-1-methyl-4-phenylmethoxybenzene
• InChI: InChI=1S/C14H13IO/c1-11-7-8-13(9-14(11)15)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: JHHGZONDUQEPOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC=CC=C2)I
• Molecular Formula: C14H13IO
• DSSTOX Substance ID: DTXSID901275916
• Molecular Weight: 324.16 g/mol
• CAS RN: 1052647-33-2

Description

4-Benzyloxy-2-iodo-1-methylbenzene is a chemical compound with the molecular formula C14H13IO. It is used in various chemical reactions and has been the subject of several studies.

Synthesis Analysis

The compound can be synthesized from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction. The effects of solvents and ligands in the halogen exchange reaction have been studied in detail. The synthesized 1-benzyloxy-2-iodo-4-tert-octylbenzene was further examined for its application in Ullmann coupling reaction for the preparation of 1-benzyloxy-2-(3,6-di-tert-butyl-9H-carbazolyl)-4-tert-octylbenzene.

Molecular Structure Analysis

The molecular structure of this compound consists of 14 carbon atoms, 13 hydrogen atoms, 1 iodine atom, and 1 oxygen atom. The exact structure can be found in various chemical databases.

Chemical Reactions Analysis

The compound has been used in Ullmann coupling reactions. It has also been used as an intermediate to introduce steric bulk groups into C2-symmetric bis(phenolate) ether catalysts.

Scientific Research Applications

Organocatalytic Synthesis and C-H Functionalization

Organocatalytic protocols utilize 4-Benzyloxy-2-iodo-1-methylbenzene for the synthesis of benzoxazoles and benzothiazoles through C-H functionalization and C-O/S bond formation. These processes are facilitated using 1-iodo-4-nitrobenzene as a catalyst and oxone as an environmentally safe oxidant. This method is significant for constructing functionalized benzoxazoles and benzothiazoles, contributing to the development of pharmaceuticals and materials science (Alla, Sadhu, & Punniyamurthy, 2014).

Anticorrosive Properties

Research into the development of unharmful anti-corrosives for aluminium in hydrochloric acid medium highlighted the use of compounds structurally similar to this compound. Such studies focus on the evaluation of novel ionic liquids and related compounds for their anti-corrosive properties, providing insights into safer and more effective corrosion inhibitors for metals (Nesane, Mnyakeni-Moleele, & Murulana, 2020).

Molecular Assembly and Host-Guest Chemistry

The compound has been utilized in studies exploring the assembly of molecular capsules via hydrogen bonding, CH-halogen, and CH-π interactions. These studies provide valuable insights into the design of molecular containers for potential applications in drug delivery and molecular recognition (Kobayashi et al., 2003).

Electropolymerization and Material Synthesis

Investigations into the electropolymerization of related compounds in ionic liquids have been reported, showing potential applications in creating electrochromic materials and ion-sieving films. Such materials are of interest for their redox activity, stability, and potential use in electronic displays and energy storage devices (Dong et al., 2007).

Liquid Crystal Development

Research on liquid crystals with low aspect ratios utilizing compounds with similar structural features to this compound has shown the potential for improved viewing angles in liquid crystal display devices. The study of rigid Y-shaped liquid crystals offers insights into the design of materials with desirable optical properties for use in displays (Hsu et al., 2005).